Cas no 2320532-73-6 (6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide)
6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-(cyclopentyloxy)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)nicotinamide
- 6-cyclopentyloxy-N-[oxan-4-yl(thiophen-2-yl)methyl]pyridine-3-carboxamide
- 6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide
-
- InChI Key: AKBPBIBPSCRILG-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1CCOCC1)NC(C1=CN=C(C=C1)OC1CCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 480
- XLogP3: 3.5
- Topological Polar Surface Area: 88.7
6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6560-0871-2μmol |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-5μmol |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-10μmol |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-20μmol |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-1mg |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-2mg |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-3mg |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-4mg |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-5mg |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-0871-10mg |
6-(cyclopentyloxy)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]pyridine-3-carboxamide |
2320532-73-6 | 10mg |
$79.0 | 2023-09-08 |
6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide
Introduction to 6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide (CAS No. 2320532-73-6) and Its Emerging Applications in Chemical Biology
6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide, identified by the CAS number 2320532-73-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by the integration of multiple heterocyclic scaffolds, including pyridine, thiophene, and oxane moieties, which contribute to its diverse biological activities. The presence of a cyclopentyl ether group further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery and molecular research.
The pyridine core in this molecule is a well-known pharmacophore that is frequently employed in the design of bioactive compounds due to its ability to interact with various biological targets. Specifically, the 3-carboxamide functional group provides a polar interaction surface that can facilitate binding to proteins and enzymes. In contrast, the thiophene ring introduces sulfur atoms into the structure, which are known to participate in hydrogen bonding and metal coordination interactions. These features make the compound particularly interesting for studying enzyme inhibition and receptor binding mechanisms.
The oxan-4-yl moiety, derived from tetrahydropyran, adds an additional layer of conformational flexibility to the molecule. This feature is particularly valuable in drug design, as it allows for optimal positioning of other pharmacophoric groups relative to biological targets. The cyclopentyl ether group further contributes to this flexibility while also providing steric bulk that can modulate binding affinity. Together, these structural elements create a molecule with high potential for interaction with biological systems.
Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding modes of such complex compounds with greater accuracy. Studies using molecular docking simulations have suggested that 6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide may exhibit inhibitory activity against several key enzymes implicated in metabolic diseases and cancer pathways. For instance, preliminary computational studies indicate that this compound could interact with ATP-binding sites on kinases, potentially disrupting signaling cascades that are critical for cell proliferation and survival.
In vitro experiments have begun to validate these computational predictions. Initial assays have shown that derivatives of this compound exhibit dose-dependent inhibition of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings are particularly noteworthy given the therapeutic potential of kinase inhibitors in treating inflammatory disorders and certain types of cancer. The thiophen-2-yl group appears to play a crucial role in these interactions by facilitating hydrophobic interactions and π-stacking with aromatic residues in protein active sites.
The cyclopentyloxy substituent has also been identified as a key factor contributing to the compound’s bioactivity. This group introduces a bulky hydrophobic region that can engage in favorable interactions with lipid rafts or membrane-bound receptors. Such interactions are increasingly recognized as important for modulating drug efficacy and target specificity. Additionally, the oxane ring’s ability to adopt different conformations may allow the molecule to adapt its binding orientation depending on the target protein’s topology.
One particularly exciting area of research involves exploring the compound’s potential as an adjuvant in vaccine development. The structural features described above suggest that it could enhance immune responses by interacting with toll-like receptors (TLRs) or other pattern recognition receptors (PRRs). Preliminary data from cell culture models indicate that certain analogs of this compound can upregulate cytokine production, indicating a possible role in modulating innate immunity. This application aligns with broader efforts in immunology to develop safe and effective adjuvants that can improve vaccine performance.
Another emerging application lies in the field of neurodegenerative diseases. The ability of 6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide to interact with multiple targets makes it a promising candidate for addressing multifactorial pathologies such as Alzheimer’s disease (AD) and Parkinson’s disease (PD). Research has suggested that kinase inhibition could mitigate neuroinflammation and amyloid-beta aggregation—key pathological features associated with AD. Furthermore, the compound’s capacity to cross the blood-brain barrier may enhance its therapeutic potential for central nervous system disorders.
The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences involving cross-coupling reactions, functional group transformations, and protection-deprotection strategies. Recent advances in flow chemistry have provided new opportunities for optimizing these synthetic pathways, enabling higher yields and improved scalability. For instance, continuous-flow reactors have been employed to facilitate key steps such as Suzuki-Miyaura couplings between aryl halides and boronic acids—a common strategy for constructing biaryl motifs like those present in this molecule.
The development of novel analytical techniques has also contributed to our understanding of this compound’s properties. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all been instrumental in elucidating its structure and confirming regioisomer purity. These methods are essential for ensuring consistency across different batches during preclinical development and future clinical trials.
Looking ahead, future research should focus on expanding the chemical space explored by this scaffold through library synthesis efforts or virtual screening campaigns. By systematically modifying substituents such as the cyclopentyl ether or introducing additional heterocycles like pyrimidine or indole moieties, 6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide could be optimized for enhanced potency or selectivity against specific biological targets.
In conclusion, 6-(cyclopentyloxy)-N-(oxan-4-y l)(thiophen -2 -y l)methylpyridine -3 -carboxamide (CAS No . 2320532 -73 -6 ) represents an intriguing example of how structural complexity can be leveraged to develop bioactive molecules with broad therapeutic implications . Its unique combination of heterocyclic motifs, functional groups,and conformational flexibility makes it a valuable tool for both academic researchand industrial drug discovery . As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in advancing treatments for metabolic diseases,neurodegenerative disorders,and other challenging medical conditions . p >
2320532-73-6 (6-(cyclopentyloxy)-N-(oxan-4-yl)(thiophen-2-yl)methylpyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)